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Compound of Interest

Compound Name: 2-Bromopropanoate

Cat. No.: B1255678

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-bromopropanoate. The information is intended for researchers,
scientists, and professionals in drug development to ensure safe laboratory practices.

Hazard Assessment: 2-Bromopropanoate and its derivatives, such as ethyl 2-
bromopropionate and 2-bromopropionic acid, are hazardous substances. They are classified as
flammable liquids and are corrosive, capable of causing severe skin burns and eye damage.[1]
[2][3][4] Inhalation may lead to corrosive injuries to the upper respiratory tract, and ingestion
can cause severe damage to the digestive system.[1][5] It is also a lachrymator, a substance
that irritates the eyes and causes tearing.[1][5]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is mandatory when handling 2-
bromopropanoate.
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Protection Type

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Butyl rubber, Neoprene,
or Viton™). Double gloving is

recommended.[3][4]

To prevent skin contact and

absorption.

Eye and Face Protection

Chemical safety goggles and a
face shield.[3][4][5]

To protect against splashes
and airborne particles that can

cause severe eye damage.[2]

Skin and Body Protection

A flame-retardant lab coat
worn over long-sleeved
clothing and closed-toe shoes.
For larger quantities or
potential splashes, a chemical-

resistant apron is advised.[4]

[5]

To minimize skin exposure and
protect from flammability
hazards.[4]

Respiratory Protection

Work should be conducted in a
certified chemical fume hood.
[2][6] If a fume hood is not
available, a NIOSH-approved
respirator with an organic

vapor cartridge is necessary.[6]

To prevent inhalation of vapors

or mists.[3]

Operational Plan: Step-by-Step Handling Procedure

1.

Ensure that a calibrated chemical fume hood is operational.

Pre-Handling Preparations:

Verify that an eyewash station and safety shower are accessible and unobstructed.[5]

Assemble all necessary equipment and reagents within the fume hood to minimize

movement.

Don the required personal protective equipment (PPE) as detailed in the table above.

. Handling Procedure:

Conduct all manipulations of 2-bromopropanoate within the chemical fume hood.[2]

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://www.cdhfinechemical.com/images/product/msds/37_2113314786_2-BromoPropionicAcid-CASNO-598-72-1-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_500946404_ETHYL-2-BROMOPROPIONATE-CASNO-535-11-5-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_2113314786_2-BromoPropionicAcid-CASNO-598-72-1-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_500946404_ETHYL-2-BROMOPROPIONATE-CASNO-535-11-5-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC118142500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC107350010&productDescription=DL-2-BROMOPROPIONIC+ACID+1KG&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_500946404_ETHYL-2-BROMOPROPIONATE-CASNO-535-11-5-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC118142500&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_500946404_ETHYL-2-BROMOPROPIONATE-CASNO-535-11-5-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC107350010&productDescription=DL-2-BROMOPROPIONIC+ACID+1KG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC107320025&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC107320025&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_2113314786_2-BromoPropionicAcid-CASNO-598-72-1-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC118142500&countryCode=US&language=en
https://www.benchchem.com/product/b1255678?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC107350010&productDescription=DL-2-BROMOPROPIONIC+ACID+1KG&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1255678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Ground and bond containers and receiving equipment to prevent static discharge, as vapors
may form explosive mixtures with air.[6]

Use only non-sparking tools.[6]

Avoid contact with skin, eyes, and clothing.[3]

Keep the container tightly closed when not in use.[4]

Keep away from heat, sparks, open flames, and other ignition sources.[4]

. Post-Handling and Cleanup:

Wipe down the work surface with a suitable cleaning agent, followed by a water rinse.
Properly store or dispose of all materials that have come into contact with 2-
bromopropanoate.

Remove PPE in the correct order to avoid cross-contamination, removing gloves last.
Wash hands and forearms thoroughly with soap and water after removing all PPE.[3][4]

Disposal Plan

Chemical waste generators must adhere to local, regional, and national hazardous waste
regulations to ensure complete and accurate classification and disposal.[5]

. Waste Segregation:

Collect all waste materials, including contaminated gloves, pipette tips, and excess reagents,
in a designated hazardous waste container.

The container must be properly labeled as "Hazardous Waste" and include the chemical
name "2-Bromopropanoate".

. Waste Disposal:

2-Bromopropanoate is a flammable and corrosive liquid and should be treated as such for
disposal.[4]

Do not dispose of 2-bromopropanoate down the drain.[3][4]

The waste should be handled by a licensed professional waste disposal service.[4] It may be
burned in a chemical incinerator equipped with an afterburner and scrubber.[4]
Contaminated packaging should be disposed of as unused product.[4]

Quantitative Data Summary
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Property Value Source
Molecular Formula C3H5BrO2 (for the acid)

Molecular Weight 152.97 g/mol (for the acid)

Boiling Point 156 - 160 °C (for ethyl ester) [4]
Specific Gravity 1.394 (for ethyl ester) [5]

UN Number UN2920 (for ethyl ester) [4][5]
Hazard Class 8 (Corrosive) [415]
Subsidiary Hazard Class 3 (Flammable) [4115]

Experimental Workflow
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Workflow for Handling and Disposal of 2-Bromopropanoate

1. Pre-Handling
- Verify Fume Hood
- Check Safety Equipment
- Assemble Materials
- Don PPE

Proceed with caution

2. Handling
(Inside Fume Hood)
- Ground Equipment
- Use Non-Sparking Tools
- Avoid Contact
- Keep Container Closed

After experiment completion

3. Post-Handling
- Clean Work Area
- Store/Dispose of Contaminated Items
- Doff PPE Correctly
- Wash Hands

Segregate waste Emergency Protocol

4. Waste Segregation
- Collect in Designated
Hazardous Waste Container
- Label Container

Emergency Protocol

Final disposal Emergency Protocol

5. Waste Disposal
- Do Not Pour Down Drain
- Use Licensed Disposal Service
- Incineration Recommended

Emergency Protocol

Emergency Protocol

First Aid Measures
(In Case of Exposure)
- Eye Contact: Flush with water for 15 min

- Skin Contact: Wash with soap and water
- Inhalation: Move to fresh air
- Ingestion: Do NOT induce vomiting
- Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of 2-Bromopropanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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